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N,N-Dimethylethylamine (DMEA), a tertiary amine with the chemical formula CsH11N, is a
versatile and reactive organic compound characterized by its pungent, amine-like odor.[1][2] Its
utility spans numerous industrial and research applications, acting as a crucial intermediate in
the synthesis of pharmaceuticals, a catalyst in polymer production, and a curing agent for
resins used in foundries.[1][3][4] The efficacy and safety of DMEA in these roles are intrinsically
linked to its physical properties, particularly its high volatility, which is a direct consequence of
its vapor pressure and low boiling point.

For researchers, scientists, and drug development professionals, a thorough understanding of
these two properties is paramount. Vapor pressure dictates storage requirements, handling
procedures, and potential exposure risks, while the boiling point is a critical parameter for
purification processes like distillation, reaction temperature control, and solvent removal. This
guide provides a detailed examination of the vapor pressure and boiling point of DMEA,
grounded in established physicochemical data, theoretical principles, and validated

experimental methodologies.
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Core Physicochemical Properties of N,N-
Dimethylethylamine

A guantitative understanding of DMEA begins with its fundamental physical constants. These
values provide a snapshot of the compound's behavior under various conditions and are
essential for modeling its properties in experimental and industrial settings.

Property Value Source(s)
Molecular Formula CsH11N [11[2][5]
Molecular Weight 73.14 g/mol [1][6]

CAS Number 598-56-1 [1][2][5]
Normal Boiling Point 36 - 38 °C (309.15 - 311.15K)  [1][3][5][6]

8.09 psi (55.78 kPa; 418.4
Vapor Pressure [51[6]
mmHg) at 20 °C

Density 0.675 g/mL at 25 °C [11[3][6]
Melting Point -140 °C [2](3][7]
Flash Point -28 °C (-18.4 °F) [31[6]

Section 1: Vapor Pressure Analysis

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system. Itis a
fundamental measure of a substance's tendency to evaporate.

The Influence of Molecular Structure

The relatively high vapor pressure of DMEA at room temperature is a direct result of its
molecular structure. As a tertiary amine, DMEA has a nitrogen atom bonded to three alkyl
groups (two methyl, one ethyl) and possesses no hydrogen atoms directly attached to the
nitrogen.[8][9] This structural feature is critical because it prevents DMEA from acting as a
hydrogen bond donor, thereby precluding the formation of intermolecular N-H---N hydrogen
bonds.[8][9] In contrast, primary and secondary amines, which do have N-H bonds, exhibit
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stronger intermolecular forces, leading to lower vapor pressures and higher boiling points.[8][9]
[10] The dominant intermolecular forces in DMEA are the weaker van der Waals forces and
dipole-dipole interactions, which are more easily overcome, allowing molecules to escape into
the vapor phase.

Temperature Dependence and Theoretical Modeling

The vapor pressure of any liquid increases non-linearly with temperature. This relationship can
be modeled using thermodynamic equations.

o The Clausius-Clapeyron Equation: This relationship describes the connection between the
vapor pressure and the absolute temperature, relating it to the enthalpy of vaporization
(AHvap). It provides a strong theoretical basis for understanding why vapor pressure
increases as more thermal energy becomes available to overcome intermolecular forces.

o The Antoine Equation: For practical applications, the Antoine equation is a widely used semi-
empirical formula that correlates vapor pressure (P) and temperature (T). The general form
Is:

logio(P) =A - (B / (T + C))

Where A, B, and C are empirically determined constants specific to the substance. While
specific, publicly available Antoine constants for N,N-Dimethylethylamine are not readily
found in the searched literature, these constants are routinely determined for compounds of
industrial importance and used in chemical engineering process design.[11][12][13] The
determination of these constants requires precise experimental measurements of vapor
pressure at various temperatures.

Section 2: Boiling Point Analysis

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. The normal boiling point is the
boiling point at an atmospheric pressure of 1 atm (101.325 kPa).

N,N-Dimethylethylamine has a normal boiling point in the range of 36-38 °C.[1][3][7] This low
boiling point makes it a highly volatile liquid at room temperature.[14]
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The same structural features that dictate its high vapor pressure also explain its low boiling
point. The absence of hydrogen bonding capability means that less thermal energy is required
to overcome the intermolecular forces holding the liquid together, resulting in boiling at a
relatively low temperature compared to other compounds of similar molecular weight, such as
primary amines or alcohols.[8][9][10] For example, the primary amine butylamine (molar mass
73.14 g/mol ) has a boiling point of 78 °C, significantly higher than that of DMEA due to its
ability to form hydrogen bonds.[8]

Section 3: Experimental Determination Protocols

The precise and accurate determination of vapor pressure and boiling point is crucial for
validating theoretical models and ensuring safety and efficiency in process design. The
following protocols outline standard laboratory methodologies.

Protocol for Normal Boiling Point Determination

This protocol uses a standard distillation apparatus to determine the boiling point at
atmospheric pressure. The principle is to heat the liquid until it reaches a steady-state
equilibrium between the liquid and vapor phases, with the temperature of the vapor being the
boiling point.

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
Claisen adapter, a thermometer, a condenser, and a receiving flask.

o Sample Preparation: Place approximately 15-20 mL of N,N-Dimethylethylamine and a few
boiling chips into the round-bottom flask. The boiling chips are essential to prevent bumping
and ensure smooth boiling.

o Thermometer Placement (Critical Step): Insert the thermometer through the Claisen adapter,
ensuring the top of the thermometer bulb is level with the bottom of the side-arm leading to
the condenser. This placement is causal to accuracy, as it measures the temperature of the
vapor that is in equilibrium with the boiling liquid, not the liquid itself.

o Heating: Gently heat the flask using a heating mantle.
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o Equilibrium Establishment: Observe the condensation ring of the vapor rising up the flask.
The boiling point is reached when this vapor surrounds the thermometer bulb and a steady
temperature is observed for several minutes, while condensate is actively dripping from the
condenser into the receiving flask.

o Data Recording: Record the steady temperature reading. This is the observed boiling point.
Correct for any deviation from standard atmospheric pressure if high accuracy is required.

Protocol for Vapor Pressure Determination
(Ebulliometry)

An ebulliometer is a specialized instrument for accurately measuring the boiling point of a liquid
at a controlled, often sub-atmospheric, pressure. By measuring the boiling point at various
pressures, a vapor pressure curve can be constructed.

Methodology:

o Apparatus: Utilize a modified Swietoslawski ebulliometer, which is designed to ensure a true
vapor-liquid equilibrium.[15] The system is connected to a vacuum pump and a precise
pressure controller/manometer.

o Sample Introduction: Introduce a known quantity of N,N-Dimethylethylamine into the
ebulliometer's boiling chamber.

o Pressure Adjustment: Evacuate the system and then set the pressure controller to the first
desired sub-atmospheric pressure. The system must be leak-tight for the pressure to remain
stable.

e Heating and Equilibrium: Heat the sample until it boils. The ebulliometer's design uses a
Cottrell pump or similar mechanism to spray a mixture of liquid and vapor over the
thermometer well, ensuring the measured temperature is that of the true vapor-liquid
equilibrium.

» Data Logging: Once the temperature and pressure readings are stable for several minutes,
record both values. This constitutes one data point on the vapor pressure curve.
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* |terative Measurement: Incrementally increase the pressure and repeat steps 4 and 5 to
generate a series of data points (T, P).

o Data Analysis: Plot the collected data (e.g., In(P) vs 1/T) and fit it to the Antoine or Clausius-
Clapeyron equation to determine the substance-specific constants and the enthalpy of

vaporization.

Section 4: Visualizations of Key Concepts
Diagram 1: Vapor Pressure and Temperature
Relationship
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Relationship Between Temperature, Vapor Pressure, and Boiling Point
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Caption: Step-by-step workflow for the experimental determination of a liquid's normal boiling
point using a standard laboratory distillation setup.
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Section 5: Implications in Research and
Development

The high volatility of DMEA is a double-edged sword that demands careful management in a
professional setting.

e In Pharmaceutical Synthesis: DMEA can be used as a catalyst or a reagent. [1]lts low boiling
point facilitates its removal from the reaction mixture post-completion via simple evaporation
or distillation, simplifying product purification. [L]However, this also means that reactions
must often be conducted in closed systems or under reflux to prevent loss of the reagent.
Dimethylamine derivatives, a related class of compounds, are important pharmacophores in
many FDA-approved drugs, highlighting the role of such amines in medicinal chemistry. [16]
[17][18]

o Safety and Handling: The high vapor pressure at ambient temperatures means that
significant concentrations of DMEA vapor can accumulate in enclosed spaces. [19]This is a
major safety concern, as the compound is flammable, corrosive, and harmful if inhaled. [20]
[21]All handling must be performed in a well-ventilated area, such as a fume hood, with
appropriate personal protective equipment (PPE), including chemical safety goggles, gloves,
and respiratory protection if necessary. [2][21]Grounding of equipment is also critical to
prevent ignition from static discharge. [20][21]

Conclusion

The vapor pressure and boiling point of N,N-Dimethylethylamine are defining
physicochemical characteristics that stem directly from its tertiary amine structure, which lacks
the capacity for hydrogen bonding. The resulting weak intermolecular forces lead to a high
vapor pressure (8.09 psi at 20 °C) and a low normal boiling point (36-38 °C). These properties
make DMEA a highly volatile compound, a factor that is central to its application in industrial
catalysis and chemical synthesis, as well as to the stringent safety protocols required for its
handling and storage. A comprehensive grasp of these parameters, supported by robust
theoretical understanding and precise experimental validation, is essential for any scientist or
researcher working with this important chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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